Cas no 1020719-52-1 (5-HYDROXYMETHYL-N-PHENYL-2-1H-PYRIDONE-D5)

• Product Name: 5-HYDROXYMETHYL-N-PHENYL-2-1H-PYRIDONE-D5
• CAS No: 1020719-52-1
• MF: C₁₂H₁₁NO₂
• MW: 206.252051591873
• CID: 824087
• PubChem ID: 71434115
• Update Time: 2024-11-04

5-HYDROXYMETHYL-N-PHENYL-2-1H-PYRIDONE-D5 Chemical and Physical Properties

Names and Identifiers

• 5-HYDROXYMETHYL-N-PHENYL-2-1H-PYRIDONE-D5
• 5-(hydroxymethyl)-1-(2,3,4,5,6-pentadeuteriophenyl)pyridin-2-one
• 5-(HydroxyMethyl)-1-phenyl-2(1H)-pyridinone
• 5-(Hydroxymethyl)-1-(phenyl-2,3,4,5,6-d5)-2(1H)-pyridinone
• AKOS030243150
• 1020719-52-1
• 5-(Hydroxymethyl)-1-(~2~H_5_)phenylpyridin-2(1H)-one
• DTXSID70849620
• 2(1H)-Pyridinone, 5-(hydroxymethyl)-1-(phenyl-2,3,4,5,6-d5)-
• J-000599
• 5-(hydroxymethyl)-1-[(2,3,4,5,6-?H?)phenyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C12H11NO2/c14-9-10-6-7-12(15)13(8-10)11-4-2-1-3-5-11/h1-8,14H,9H2/i1D,2D,3D,4D,5D
• InChI Key： YLTGBKWRQSGNOI-RALIUCGRSA-N
• SMILES： OCC1C=CC(N(C=1)C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O

Computed Properties

• Exact Mass: 206.11000
• Monoisotopic Mass: 206.110362323g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: 108-110°C
• PSA: 42.23000
• LogP: 1.32980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones